Cas no 70468-22-3 (2,6-Biphenylenediamine)

2,6-Biphenylenediamine structure

Product Name:2,6-Biphenylenediamine

CAS No:70468-22-3

Molecular Formula:C₁₂H₁₀N₂

Molecular Weight:182.221

MDL:MFCD06796313

CID:4153186

PubChem ID:26369648

2,6-Biphenylenediamine Properties

Names and Identifiers

- 2,6-Biphenylenediamine
- DTXSID001338482
- SCHEMBL10825616
- biphenylene-2,6-diamine
- 70468-22-3
- F21266
- MDL： MFCD06796313
- InChIKey： NHKFQWGBZIMLPP-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H10N2/c13-7-1-3-9-11(5-7)10-4-2-8(14)6-12(9)10/h1-6H,13-14H2

Computed Properties

Exact Mass: 182.084398327Da
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 182.084398327Da
Heavy Atom Count: 14
Complexity: 200
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 52Å²

2,6-Biphenylenediamine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
AstaTech	F21266-0.25/G	BIPHENYLENE-2,6-DIAMINE	70468-22-3	95%	0.25g	$358	2023-09-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1741121-1g	Biphenylene-2,6-diamine	70468-22-3	98%	1g	￥7442.00

2,6-Biphenylenediamine Related Literature

1. Novel soluble poly(ether imide)s with trifluoromethyl and chloride pendant groups for optical materials†

Yu Liu,Chang Gao,Linjiu Xiao,Ying Xie,Yu Wang,Wenze Li RSC Adv., 2016,6, 16404-16412
2. Origin of layer-dependent SERS tunability in 2D transition metal dichalcogenides†

Mingze Li,Yimeng Gao,Xingce Fan,Yunjia Wei,Qi Hao,Teng Qiu Nanoscale Horiz., 2021,6, 186-191
3. Low-temperature conversion of titanate nanotubes into nitrogen-doped TiO2 nanoparticles

B. Buchholcz,H. Haspel CrystEngComm, 2014,16, 7486-7492
4. General discussion

Faraday Discuss. Chem. Soc., 1987,83, 317-329
5. Interfacial engineering of a vertically stacked graphene/h-BN heterostructure as an efficient electrocatalyst for hydrogen peroxide synthesis†

Xiang Xu,Qixin Yuan,Yuhan Wu,Kang Sun,Bei Li,Zeming Wang,Ao Wang,Hao Sun Mater. Horiz., 2023,10, 4930-4939
6. TMSOTf-mediated Kröhnke pyridine synthesis using HMDS as the nitrogen source under microwave irradiation†

Chieh-Kai Chan,Yi-Hsiu Chung,Cheng-Chung Wang RSC Adv., 2022,12, 8263-8273
7. Ultra-stretchable and healable hydrogel-based triboelectric nanogenerators for energy harvesting and self-powered sensing†

Panpan Zhang RSC Adv., 2021,11, 17437-17444
8. The photocatalytic phenol degradation mechanism of Ag-modified ZnO nanorods†‡

Jian Hou J. Mater. Chem. C, 2020,8, 3000-3009
9. Pd(ii)-Catalyzed atroposelective C–H olefination: synthesis of enantioenriched N-aryl peptoid atropisomers†

Tian-Yu Jiang,Yi-Ting Ke,Yong-Jie Wu,Qi-Jun Yao Chem. Commun., 2023,59, 13518-13521
10. Addressing stability challenges of using bimetallic electrocatalysts: the case of gold–palladium nanoalloys†

Enrico Pizzutilo,Simon J. Freakley,Simon Geiger,Claudio Baldizzone,Andrea Mingers,Graham J. Hutchings Catal. Sci. Technol., 2017,7, 1848-1856

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